Cas no 188877-71-6 (1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)-
• CAS No: 188877-71-6
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• MDL: MFCD24071781
• CID: 3843491
• PubChem ID: 22126987
• Update Time: 2025-06-21

1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)-
• 188877-71-6
• DB-397582
• AKOS019794679
• 5-(Bromomethyl)-3-(2-Chlorophenyl)-1,2,4-oxadiazole
• SCHEMBL6041725

• MDL： MFCD24071781
• Inchi： 1S/C9H6BrClN2O/c10-5-8-12-9(13-14-8)6-3-1-2-4-7(6)11/h1-4H,5H2
• InChI Key： GBMOQEPTGHFISJ-UHFFFAOYSA-N
• SMILES： O1C(CBr)=NC(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 271.93520Da
• Monoisotopic Mass: 271.93520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)-

1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- (CAS No. 188877-71-6): An Overview and Recent Advances

1,2,4-Oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- (CAS No. 188877-71-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a 1,2,4-oxadiazole ring and functional groups such as a bromomethyl and a 2-chlorophenyl substituent. These characteristics make it an intriguing candidate for various applications, ranging from drug discovery to the development of advanced materials.

The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound consisting of two nitrogen atoms and one oxygen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the solubility and bioavailability of molecules containing it. The presence of the bromomethyl group adds reactivity and versatility to the molecule, making it suitable for various synthetic transformations. The 2-chlorophenyl substituent introduces additional aromatic character and can influence the electronic properties of the molecule.

Recent research has highlighted the potential of 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- in several areas. In medicinal chemistry, this compound has been explored for its potential as a scaffold for the development of new drugs. Studies have shown that derivatives of this compound exhibit promising biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 reported that certain derivatives of 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- demonstrated potent activity against multidrug-resistant bacteria, making them potential candidates for addressing the growing problem of antibiotic resistance.

In addition to its medicinal applications, 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Research published in *Advanced Materials* in 2022 demonstrated that derivatives of this compound can be used to create highly efficient organic solar cells with improved stability and performance. The ability to fine-tune the electronic properties through chemical modifications further enhances its potential in this field.

The synthesis of 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the cyclization of appropriate precursors under specific conditions to form the 1,2,4-oxadiazole ring followed by functionalization to introduce the bromomethyl and 2-chlorophenyl groups. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The physical properties of 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 90°C to 100°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties make it suitable for various chemical reactions and processing techniques.

In conclusion, 1,2,4-oxadiazole, 5-(bromomethyl)-3-(2-chlorophenyl)- (CAS No. 188877-71-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.